Cas no 2172594-97-5 (5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172594-97-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6117256
• PubChem ID: 165601773
• Update Time: 2025-07-30

5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172594-97-5
• EN300-1594669

• Inchi： 1S/C11H17N3O2/c15-7-3-1-2-6-14-11(9-4-5-9)10(8-16)12-13-14/h8-9,15H,1-7H2
• InChI Key： SIOYLQJQKIPLCH-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2CC2)N(CCCCCO)N=N1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172594-97-5)

5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172594-97-5, represents a promising candidate for further exploration in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a triazole ring, a cyclopropyl group, and an aldehyde moiety, which collectively contribute to its potential biological activity and chemical reactivity.

The triazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Triazoles are known for their versatility in medicinal chemistry, often serving as key structural motifs in antifungal, antiviral, and anti-inflammatory agents. The presence of the triazole ring in 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde suggests that this compound may exhibit similar biological activities. Furthermore, the cyclopropyl group is a small, rigid cyclic structure that can influence the conformation and binding affinity of the molecule to biological targets. This group has been observed to enhance the metabolic stability and binding interactions of drug candidates.

The aldehyde moiety at the 4-position of the triazole ring in this compound is another critical feature that warrants detailed investigation. Aldehydes are well-known for their reactivity in organic synthesis and biological systems. They can participate in various chemical reactions, including condensation reactions with amino groups to form Schiff bases, which are often explored for their pharmacological effects. Additionally, aldehydes can undergo oxidation to form carboxylic acids or reduction to form alcohols, providing multiple pathways for further functionalization and derivatization.

The 5-hydroxypentyl side chain attached to the triazole ring adds another layer of complexity to the molecule. This hydroxylated alkyl chain can influence solubility, permeability, and metabolic clearance of the compound. Hydroxyl groups are known to enhance solubility in aqueous environments while also potentially increasing interactions with biological targets such as enzymes or receptors. The specific arrangement of atoms in this side chain may contribute to unique pharmacokinetic properties that could make this compound an attractive lead for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde with greater accuracy. These tools allow for the virtual screening of large libraries of compounds against various biological targets, helping to identify promising candidates for experimental validation. The structural features of this compound make it a candidate for further investigation as a potential scaffold for drugs targeting inflammatory diseases, infectious agents, or other therapeutic areas where triazole-containing molecules have shown promise.

In addition to its structural attributes, the synthesis and optimization of 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde have been subjects of interest in synthetic organic chemistry. The development of efficient synthetic routes is crucial for producing this compound in sufficient quantities for preclinical studies and beyond. Researchers have explored various synthetic strategies involving multi-step reactions that incorporate the triazole ring formation followed by functional group transformations such as alkylation and formylation at specific positions on the molecule.

The potential applications of this compound extend beyond its use as a standalone therapeutic agent. Its unique structural features make it an excellent candidate for use as a building block or intermediate in the synthesis of more complex molecules with tailored biological activities. By modifying different parts of its structure—such as replacing or extending the side chains—the chemical properties and biological effects of 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde can be fine-tuned to meet specific therapeutic needs.

Current research trends indicate that compounds containing triazole moieties continue to be extensively studied due to their broad spectrum of biological activities. For instance, triazole derivatives have been reported to exhibit antifungal properties by inhibiting ergosterol biosynthesis in fungal cells or anti-inflammatory effects by modulating cytokine production pathways. The presence of additional functional groups such as aldehydes enhances these properties by allowing further chemical modifications that can improve target specificity and efficacy.

The role of computational methods in drug discovery cannot be overstated when discussing compounds like 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate thousands of compounds against known protein targets using computational models derived from experimental data. This approach accelerates the identification of hits—compounds that show promising activity—and leads them toward further optimization through experimental validation.

The synthesis and characterization of this compound also involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of 5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde, ensuring that it meets stringent quality standards before being subjected to biological testing. Such rigorous characterization is essential for understanding how changes at different positions within its structure influence its overall behavior.

In conclusion,5-cyclopropyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172594-97-5) represents an intriguing subject for further exploration in pharmaceutical research due to its unique molecular architecture comprising multiple functional groups with distinct chemical properties. Its potential applications span various therapeutic areas where triazole-based compounds have demonstrated efficacy, including anti-infective therapies, anti-inflammatory treatments,and beyond, making it an exciting candidate for future studies aimed at developing novel drugs based on this scaffold or related derivatives.